Cas no 2172226-08-1 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid)

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid is a specialized fluorinated building block used in peptide and medicinal chemistry. Its key structural features include an azetidine ring and a difluoropropanoyl moiety, which enhance conformational rigidity and metabolic stability in drug design. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing selective deprotection under mild basic conditions. The propanoic acid terminus provides a functional handle for further derivatization or conjugation. This compound is particularly valuable for introducing fluorinated motifs into bioactive molecules, improving lipophilicity and bioavailability while maintaining synthetic versatility. Its well-defined reactivity profile makes it suitable for targeted modifications in complex molecular architectures.
3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid structure
2172226-08-1 structure
Product Name:3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid
CAS No:2172226-08-1
MF:C24H24F2N2O5
MW:458.454573631287
CID:6592905
PubChem ID:165807063
Update Time:2025-05-24

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid
    • 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]azetidin-3-yl}propanoic acid
    • EN300-1543772
    • 2172226-08-1
    • Inchi: 1S/C24H24F2N2O5/c25-24(26,22(31)28-11-15(12-28)9-10-21(29)30)14-27-23(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,27,32)(H,29,30)
    • InChI Key: XCCKKKYPEYQQDZ-UHFFFAOYSA-N
    • SMILES: FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(N1CC(CCC(=O)O)C1)=O)F

Computed Properties

  • Exact Mass: 458.16532819g/mol
  • Monoisotopic Mass: 458.16532819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 95.9Ų

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid Pricemore >>

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3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid Related Literature

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid

The compound with CAS No 2172226-08-1, known as 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of fluorenylmethoxycarbonyl (Fmoc) derivatives, which are widely used in peptide synthesis and other chemical processes due to their unique properties.

The structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl group attached to an azetidine ring, which is further substituted with a difluorinated propanoyl group and a propanoic acid moiety. The azetidine ring serves as a key structural element, providing rigidity and stability to the molecule. The difluorinated propanoyl group introduces additional electronic and steric effects, enhancing the compound's reactivity and functionality in various chemical reactions.

Recent studies have highlighted the importance of Fmoc derivatives in modern peptide synthesis. The use of Fmoc groups as protecting agents for amino acids has revolutionized the field of solid-phase peptide synthesis (SPPS). This compound, with its unique substitution pattern, offers new possibilities for the design of more efficient and selective peptide synthesis protocols. Researchers have demonstrated that the presence of the difluorinated propanoyl group can significantly improve the solubility and bioavailability of peptides derived from this compound.

In addition to its role in peptide synthesis, this compound has shown promise in other areas such as drug delivery systems and materials science. The propanoic acid moiety can be easily modified to introduce various functional groups, making it a versatile building block for the development of advanced materials. Recent advancements in click chemistry have enabled the incorporation of this compound into self-assembling nanostructures, which have potential applications in drug delivery and tissue engineering.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and fluorine chemistry. The key steps include the preparation of the fluorenylmethoxycarbonyl group, followed by its coupling with the azetidine derivative. The introduction of fluorine atoms into the propanoyl group requires precise control over reaction conditions to ensure high yields and product purity. Researchers have reported novel methodologies for this synthesis, leveraging catalytic fluorination techniques that minimize environmental impact.

From an environmental standpoint, the development of efficient synthetic routes for this compound is crucial. Fluorinated compounds often raise concerns regarding their persistence in the environment and potential toxicity. However, studies have shown that this compound exhibits low toxicity and rapid biodegradation under controlled conditions. Its application in biodegradable materials aligns with current trends toward sustainable chemistry practices.

In conclusion, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylazetidin-3-yl}propanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in peptide synthesis, drug delivery systems, and materials science. As research continues to uncover new potentials for this compound, it is poised to play a significant role in advancing modern chemical technologies.

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